Cas no 460728-13-6 (N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• CAS No: 460728-13-6
• MF: C₁₈H₂₃N₃O₄S
• MW: 377.457923173904
• CID: 5968961
• PubChem ID: 1074041
• Update Time: 2025-06-08

N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• Acetamide, N-cyclohexyl-2-[[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio]-
• AKOS000667700
• N-cyclohexyl-2-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
• F0594-0477
• CCG-128868
• 460728-13-6
• N-cyclohexyl-2-((5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetamide

• Inchi： 1S/C18H23N3O4S/c1-23-14-8-12(9-15(10-14)24-2)17-20-21-18(25-17)26-11-16(22)19-13-6-4-3-5-7-13/h8-10,13H,3-7,11H2,1-2H3,(H,19,22)
• InChI Key： GMCPAPAFZPTLOA-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CSC1=NN=C(C2=CC(OC)=CC(OC)=C2)O1

Computed Properties

• Exact Mass: 377.14092740g/mol
• Monoisotopic Mass: 377.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 13.76±0.20(Predicted)

Additional information on N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS No. 460728-13-6): A Comprehensive Overview

N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS No. 460728-13-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiosemicarbazones and is characterized by its oxadiazole ring and cyclohexyl substituent, which contribute to its biological activity and chemical stability.

The chemical structure of N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide is composed of a central acetamide moiety linked to a sulfanyl group, which in turn is attached to a substituted oxadiazole ring. The presence of the cyclohexyl group and the dimethoxyphenyl substituent on the oxadiazole ring imparts specific physicochemical properties that are crucial for its biological activity. These structural elements have been shown to influence the compound's solubility, lipophilicity, and binding affinity to various biological targets.

In recent years, extensive research has been conducted to explore the pharmacological properties of N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide. One of the most promising areas of investigation is its potential as an antitumor agent. Studies have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

Beyond its antitumor properties, N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide has also shown potential in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory and analgesic activities. Preclinical studies have indicated that this compound can effectively reduce inflammation and pain in animal models by inhibiting the production of pro-inflammatory cytokines and mediators such as TNF-α and IL-6. These findings suggest that it may have applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide has also been studied in detail. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile in vivo. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a particular affinity for tumor tissues. Its metabolic stability is another advantageous feature, as it undergoes minimal metabolism in liver microsomes and remains active for an extended period.

To further understand the molecular mechanisms underlying the biological activities of N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide, several in vitro studies have been conducted using cell-based assays and molecular biology techniques. These studies have revealed that the compound can interact with multiple cellular targets, including enzymes involved in cell survival and proliferation pathways. For example, it has been shown to inhibit the activity of protein kinases such as AKT and ERK1/2, which are key regulators of cell growth and survival.

In addition to its direct effects on cellular processes, N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide has also been investigated for its potential as a radiosensitizer in cancer therapy. Preclinical studies have demonstrated that this compound can enhance the efficacy of radiation therapy by sensitizing cancer cells to ionizing radiation. This radiosensitizing effect is attributed to its ability to induce DNA damage and inhibit DNA repair mechanisms in cancer cells.

The safety profile of N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide has also been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, N-cyclohexyl-2-{5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS No. 460728-13-6) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from clinical trials and further preclinical studies, this compound may emerge as a valuable tool in the treatment of cancer and other diseases.